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Compound of Interest

Compound Name: 4-Benzoylbenzoic acid

Cat. No.: B057700

This technical guide provides a comprehensive overview of the safety data for 4-
Benzoylbenzoic acid (CAS No. 611-95-0), intended for researchers, scientists, and

professionals in drug development. The information is compiled from various safety data sheets
and chemical databases.

Chemical and Physical Properties

4-Benzoylbenzoic acid is a white crystalline solid.[1] It is soluble in organic solvents like
alcohols and esters but insoluble in water.[1] Key physical and chemical properties are
summarized in the table below.
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Property Value Source(s)

Molecular Formula C14H1003 [L12113114115]116]

Molecular Weight 226.23 g/mol [2][5]
White to light beige crystalline

Appearance i [11[3][6]
powder/solid

Melting Point 197-200 °C [11[3]
Soluble in organic solvents

Solubility (e.g., DMSO, DMF); Insoluble [1][6]
in water.[1][6]

- Stable under normal

Stability B [1][4]
conditions.
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Hazard Identification and Classification

4-Benzoylbenzoic acid is classified as an irritant. The GHS classification is summarized

below.

Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye T H319: Causes serious eye
Irritation irritation
Specific target organ toxicity — ]

) ) H335: May cause respiratory
Single exposure (Respiratory 3

tract irritation)

irritation

Sources:[2][4][7]18][9]
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GHS Pictogram:

laalt text

Signal Word: Warning[4][8]

Hazard Statements:

o H315: Causes skin irritation.[2][4][7][8][9]

e H319: Causes serious eye irritation.[2][4][7][8][9]
o H335: May cause respiratory irritation.[2][4][8][9]

Precautionary Statements: A comprehensive list of precautionary statements includes
prevention, response, storage, and disposal measures.[2][4][7][8] Key recommendations
include washing skin thoroughly after handling, wearing protective gloves/eye protection/face
protection, and using only outdoors or in a well-ventilated area.[4][7][8]

Toxicological Information

The toxicological properties of 4-benzoylbenzoic acid have not been fully investigated.[4][8]
However, available data indicates potential for irritation.

Route of Exposure Species Value
Intravenous Rat TDLo: 11.312 mg/kg
Source:[7]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 4-benzoylbenzoic acid are
not readily available in the public domain. The data presented in Safety Data Sheets are
typically summaries of results from standardized tests (e.g., OECD guidelines). For instance,
skin and eye irritation studies would likely follow OECD Test Guideline 404 and 405,
respectively. These protocols involve applying the substance to the skin or eyes of laboratory
animals and observing for signs of irritation over a specified period.
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Handling, Storage, and Personal Protection

Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Handling:

Avoid contact with skin, eyes, and clothing.[1][8][10]

Do not breathe dust.[1][8]

Use only in a well-ventilated area.[8][10][11]

Wash hands and face thoroughly after handling.[7][8][10]

Minimize dust generation and accumulation.[10]
Storage:
+ Keep container tightly closed in a dry, cool, and well-ventilated place.[7][8][10]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[8]

Personal Protective Equipment (PPE):

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.chembk.com/en/chem/4-Benzoylbenzoic%20acid
https://www.fishersci.com/store/msds?partNumber=AC105720250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/55208.pdf
https://www.chembk.com/en/chem/4-Benzoylbenzoic%20acid
https://www.fishersci.com/store/msds?partNumber=AC105720250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC105720250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/55208.pdf
https://datasheets.scbt.com/sc-209864.pdf
https://www.tcichemicals.com/HK/en/sds/B1164_CN_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC105720250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/55208.pdf
https://pim-resources.coleparmer.com/sds/55208.pdf
https://www.tcichemicals.com/HK/en/sds/B1164_CN_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC105720250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/55208.pdf
https://www.chembk.com/en/chem/4-Benzoylbenzoic%20acid
https://www.fishersci.com/store/msds?partNumber=AC105720250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Protection Type Recommendation Source(s)

Wear appropriate protective
Eye/Face Protection eyeglasses or chemical safety [11[4][10]

goggles (e.g., EN166).

Wear appropriate protective
Skin Protection gloves and clothing to prevent [1][4][10]

skin exposure.

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
Respiratory Protection exposure limits are exceeded [41[71[10]
or if irritation or other
symptoms are experienced. A

dust mask is recommended.

First Aid Measures

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.chembk.com/en/chem/4-Benzoylbenzoic%20acid
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14993~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2013:59:35~~4-Benzoylbenzoic%20acid~~
https://pim-resources.coleparmer.com/sds/55208.pdf
https://www.chembk.com/en/chem/4-Benzoylbenzoic%20acid
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14993~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2013:59:35~~4-Benzoylbenzoic%20acid~~
https://pim-resources.coleparmer.com/sds/55208.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14993~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2013:59:35~~4-Benzoylbenzoic%20acid~~
https://www.tcichemicals.com/HK/en/sds/B1164_CN_EN.pdf
https://pim-resources.coleparmer.com/sds/55208.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Exposure Route

First Aid Instructions

Source(s)

Inhalation

Remove person to fresh air
and keep comfortable for
breathing. Get medical
advice/attention if you feel

unwell.

[718][10]

Skin Contact

Take off contaminated clothing
immediately. Wash off with
plenty of soap and water. If
skin irritation occurs, get

medical advice/attention.

[718][10]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

[718][10]

Ingestion

Rinse mouth. Get medical
advice/attention. Do NOT

induce vomiting.

[71110]

Logical Workflow for Hazard Assessment and

Control

The following diagram illustrates a logical workflow for assessing and controlling the hazards

associated with 4-benzoylbenzoic acid in a laboratory setting.
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Click to download full resolution via product page

Figure 1: Hazard assessment and control workflow for 4-Benzoylbenzoic acid.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b057700?utm_src=pdf-body-img
https://www.benchchem.com/product/b057700?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Signaling Pathways

Currently, there is no specific information available in the provided safety data sheets regarding
the signaling pathways involved in the toxicological effects of 4-benzoylbenzoic acid. The
irritant effects are likely due to direct chemical interactions with epithelial tissues. Further
research would be needed to elucidate any specific biological pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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